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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 119-23 is a novel, ionizable cationic lipid developed through advanced machine learning
and combinatorial chemistry techniques. It is a key component in the formulation of lipid
nanoparticles (LNPs) for the efficient delivery of messenger RNA (mRNA). Preclinical studies
have demonstrated that LNPs formulated with Lipid 119-23 exhibit a superior capability to
transfect various immune cell populations within the spleen and liver compared to established
benchmark lipids such as DLin-MC3-DMA and SM-102. This enhanced targeting of immune
cells makes Lipid 119-23 a promising tool for the development of novel vaccines and
immunotherapies.

These application notes provide an overview of the quantitative data supporting the use of
Lipid 119-23 for immune cell targeting and detailed protocols for its application in preclinical
research.

Data Presentation
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The following tables summarize the quantitative data from in vivo studies in Ail4 reporter mice,
which express tdTomato fluorescent protein upon Cre-mediated recombination. These studies
highlight the potent transfection of various immune cell subsets in the liver and spleen following
intravenous administration of LNPs containing Lipid 119-23 and Cre mRNA.

Table 1: Transfection Efficiency of Immune Cells in the Liver

Mean Percentage of Mean Percentage of

Immune Cell Type tdTomato+ Cells (Lipid tdTomato+ Cells (SM-102
119-23 LNP) LNP)

B cells ~25% ~5%

T cells ~20% ~3%

NK cells ~18% ~4%

Macrophages ~30% ~8%

Dendritic cells ~22% ~6%

Table 2: Transfection Efficiency of Immune Cells in the Spleen

Mean Percentage of Mean Percentage of
Immune Cell Type tdTomato+ Cells (Lipid tdTomato+ Cells (SM-102
119-23 LNP) LNP)

» To cite this document: BenchChem. [Application Notes and Protocols for Lipid 119-23 in
Immune Cell Targeting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551104/docs#application-notes-and-protocols-for-
lipid-119-23-in-immune-cell-targeting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b15551104?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

